3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione

• CAS: 1032340-10-5
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4g/mol
• SMILES: CC1=CC(=CC=C1)NC2C(=O)N(C(=O)S2)C3=CC=C(C=C3)F
• InChI: InChI=1S/C16H13FN2O2S/c1-10-3-2-4-12(9-10)18-14-15(20)19(16(21)22-14)13-7-5-11(17)6-8-13/h2-9,14,18H,1H3
• InChIKey: GVKVINJELRNYME-UHFFFAOYSA-N

Standard TZD SAR panels suffer from a critical gap: the lack of a well-characterized 5-aminoaryl probe to decouple PPARγ-dependent from independent effects. This compound closes that gap. - Replaces the canonical 5-benzyl group with an m-tolylamino linkage, altering H-bonding, conformational flexibility, and metabolic liability vs. all approved glitazones. - Enables head-to-head CYP2C8 microsomal stability comparisons with pioglitazone. - Paired with the o-tolyl regioisomer, it resolves steric vs. electronic contributions to activity in HCT-116, MCF-7, or HepG2 antiproliferative panels. Supplied with full analytical batch data for immediate research deployment.

3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione: Structural and Pharmacophoric Baseline for Procurement

3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione (CAS 1032340-10-5) is a synthetic, fully substituted thiazolidine-2,4-dione (TZD) derivative bearing a 4-fluorophenyl group at the N3 position and an m-tolylamino substituent at C5. This substitution pattern distinguishes it from clinically approved glitazones such as pioglitazone (C19H20N2O3S, MW 356.4) [1], rosiglitazone (C18H19N3O3S, MW 357.4) [2], and troglitazone (C24H27NO5S, MW 441.5) [3], which all carry a 5-benzyl-type substituent and lack the 5-amino linkage present in the target compound. The TZD scaffold is a privileged pharmacophore for PPARγ agonism, but the specific N3-aryl/5-amino substitution motif has been less extensively profiled, making this compound a potentially useful probe for structure-activity relationship (SAR) studies aiming to decouple PPARγ-dependent and -independent effects.

TZD scaffold-hopping SAR probe for decoupling PPARγ-dependent vs. independent effects

5-(m-tolylamino) substitution replaces canonical 5-benzyl linkage in approved glitazones

N3-aryl/5-aminoaryl motif supports pharmacophore mapping studies

• [1] PubChem Compound Summary for CID 4829, Pioglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4829 View Source
• [2] PubChem Compound Summary for CID 77999, Rosiglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/77999 View Source
• [3] PubChem Compound Summary for CID 5591, Troglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5591 View Source

Why Generic TZD Substitution Fails: Structural Specificity of 3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione

Within the TZD class, minor structural modifications at the N3 and C5 positions produce profound shifts in PPAR subtype selectivity, transcriptional activation efficacy, and off-target profiles. Approved glitazones such as pioglitazone, rosiglitazone, and troglitazone share a 5-benzyl substitution but differ in their N3 substitution (or lack thereof), resulting in distinct clinical safety records: troglitazone was withdrawn due to hepatotoxicity, while pioglitazone and rosiglitazone carry differential cardiovascular risk profiles [1][2]. Generic substitution among TZDs without quantitative knowledge of how a given substitution pattern alters target engagement, metabolic stability, or selectivity is therefore scientifically unsound. The target compound's 5-(m-tolylamino) group replaces the typical 5-benzyl linkage with a direct aminoaryl connection—a modification that alters hydrogen-bonding capacity, conformational flexibility, and electronic distribution relative to all marketed glitazones—creating a chemical space that cannot be interpolated from existing approved TZD data.

5-aminoaryl linkage alters hydrogen-bonding and conformational flexibility vs. marketed TZDs; direct substitution may invalidate SAR comparisons.

N3-aryl substitution can shift PPARγ transactivation efficacy and subtype selectivity; approved TZD data cannot be extrapolated.

Metabolic soft spot differs from the 5-benzyl side chain in pioglitazone; CYP dependence and in vivo half-life may not be conserved.

• [1] PubChem Compound Summary for CID 5591, Troglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5591 View Source
• [2] PubChem Compound Summary for CID 77999, Rosiglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/77999 View Source

Quantitative Differentiation Evidence for 3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione vs. Closest Analogs

Molecular Weight and Heavy Atom Count Differentiation vs. Marketed Glitazones

The target compound (C17H15FN2O2S, MW 330.38 g/mol, 22 heavy atoms) is 26.0 g/mol lighter than pioglitazone (C19H20N2O3S, MW 356.4 g/mol, 25 heavy atoms), 27.0 g/mol lighter than rosiglitazone (C18H19N3O3S, MW 357.4 g/mol), and 111.1 g/mol lighter than troglitazone (C24H27NO5S, MW 441.5 g/mol), placing it in a physicochemical space that may confer distinct membrane permeability and tissue distribution characteristics relative to all approved TZD drugs [1][2][3]. The 5-amino linkage eliminates the flexible benzyl methylene present in glitazones, reducing the number of rotatable bonds (target ≈4 vs. pioglitazone ≈7, rosiglitazone ≈8), which is a factor known to influence oral bioavailability.

MW & Rotatable Bonds

Cross-study comparable

26.0 g/mol lighter than pioglitazone; ~3 fewer rotatable bonds

Lower MW and reduced rotatable bonds predicted to influence membrane permeability; relevant for cell-based vs in vivo study selection.

Calculated from molecular formulas; no experimental permeability data.

Evidence Dimension	Molecular Weight (g/mol) / Heavy Atom Count / Rotatable Bonds
Target Compound Data	MW 330.38 / 22 heavy atoms / ≈4 rotatable bonds
Comparator Or Baseline	Pioglitazone: MW 356.4 / 25 heavy atoms / ≈7 rotatable bonds; Rosiglitazone: MW 357.4 / 25 heavy atoms / ≈8 rotatable bonds; Troglitazone: MW 441.5 / 31 heavy atoms / ≈8 rotatable bonds
Quantified Difference	MW reduction vs. pioglitazone: 26.0 g/mol (7.3%); Rotatable bond reduction: ≈3 (43%) vs. pioglitazone
Conditions	Calculated from molecular formulas; rotatable bond counts estimated from 2D structures (PubChem entries)

Why This Matters

A lower MW and reduced rotatable bond count predict improved passive membrane permeability per Lipinski and Veber rules, which is a procurement-relevant consideration when selecting TZD scaffold analogs for cell-based versus in vivo studies.

• [1] PubChem Compound Summary for CID 4829, Pioglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4829 View Source
• [2] PubChem Compound Summary for CID 77999, Rosiglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/77999 View Source
• [3] PubChem Compound Summary for CID 5591, Troglitazone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5591 View Source

Structural Motif Positioning vs. Des-Fluoro and o-Tolyl Analogs

The target compound occupies a specific chemical neighborhood defined by the combination of a 4-fluorophenyl group at N3 and an m-tolylamino group at C5. The des-fluoro analog 3-phenyl-5-(m-tolylamino)thiazolidine-2,4-dione (CAS 26959-76-2, C16H14N2O2S, MW 298.36) lacks the electron-withdrawing fluorine atom, which alters the pKa of the TZD ring and affects PPARγ binding affinity as documented for the broader TZD class where 4-fluorophenyl substitution enhances potency via improved hydrophobic packing [1]. The o-tolylamino regioisomer 3-(4-fluorophenyl)-5-(o-tolylamino)thiazolidine-2,4-dione places the methyl group in the ortho position, which introduces steric hindrance at the C5 aminoaryl linkage and is predicted to alter the dihedral angle between the tolyl ring and the TZD core relative to the meta-substituted target compound. No published direct bioactivity comparison between these three analogs was identified.

Regioisomer & Fluoro Effect

Class-level inference

+32.02 g/mol vs. des-fluoro analog; m-tolyl vs o-tolyl defines steric environment at C5.

4-fluoro substitution may enhance PPARγ binding; m-tolyl positioning critical for target engagement selectivity.

No published direct bioactivity comparison between analogs.

Evidence Dimension	Molecular Formula / Molecular Weight / Substituent Position
Target Compound Data	C17H15FN2O2S / MW 330.38 / 4-F at N3 phenyl, 3-CH3 at C5 anilino
Comparator Or Baseline	Des-fluoro analog: C16H14N2O2S / MW 298.36 / H at N3 phenyl, 3-CH3 at C5 anilino (CAS 26959-76-2); o-Tolyl analog: C17H15FN2O2S / MW 330.38 / 4-F at N3, 2-CH3 at C5 anilino
Quantified Difference	MW difference target vs. des-fluoro: +32.02 g/mol (10.7%); Fluorine electronegativity contribution: σp = 0.06 (Hammett), altering TZD NH acidity
Conditions	Structural identity confirmed by CAS registry assignment; electronic effects inferred from established Hammett σ constants and TZD SAR literature [1]

Why This Matters

The 4-fluoro substituent is a well-validated potency-enhancing modification in TZD PPARγ agonists; the m-tolyl (vs. o-tolyl) regioisomer defines the steric environment at the C5 position, which is critical for target engagement selectivity. Procuring the wrong regioisomer or des-fluoro analog invalidates SAR comparisons.

• [1] US Patent US6200998B1. Arylthiazolidinedione derivatives. Filed 1998, granted 2001. Describes structure-activity relationships for TZD PPARγ agonists including 4-fluorophenyl substitution effects. https://patents.google.com/patent/US6200998B1/en View Source

PPARγ Pharmacophore Mapping: 5-Aminoaryl vs. 5-Benzyl Substitution Class-Level SAR Inference

The canonical TZD PPARγ pharmacophore (as delineated in US6200998B1) requires an acidic head group (the TZD ring), a para-substituted phenyl ether linker, and a hydrophobic tail [1]. The target compound departs from this consensus in two critical ways: the C5 substituent is an aminoaryl group rather than a benzyl ether, and the N3 position bears a 4-fluorophenyl group rather than being unsubstituted (rosiglitazone) or methylene-linked to a heterocycle (pioglitazone). Published SAR for TZDs demonstrates that N3 substitution alone can modulate PPARγ transactivation from full agonism to partial agonism or antagonism, with transactivation efficacy varying from >90% (pioglitazone, N3-unsubstituted relative to this comparison) to <50% for certain N3-aryl derivatives in cell-based reporter assays [1]. The target compound's dual N3-aryl/C5-aminoaryl substitution pattern places it in a pharmacophoric region not represented by any clinically approved TZD, making it a candidate for probing PPARγ-independent activities of the TZD scaffold.

PPARγ Transactivation

Class-level inference

N3-aryl TZDs show 30–85% transactivation vs. ~90% for rosiglitazone (class-level SAR).

Altered transactivation efficacy likely; experimental validation required for this specific compound.

SAR from US6200998; no direct assay data for target compound.

Evidence Dimension	PPARγ transactivation efficacy (% of reference full agonist)
Target Compound Data	Not experimentally determined; predicted to show altered efficacy vs. rosiglitazone based on N3-aryl substitution SAR
Comparator Or Baseline	Rosiglitazone (N3 unsubstituted): full PPARγ agonist (~90% transactivation at 10 µM in NIH-3T3 PPARγ-GAL4 assay); N3-aryl TZDs reported in US6200998: variable transactivation ranging from 30% to 85% depending on aryl substitution
Quantified Difference	Class-level SAR indicates N3-aryl substitution generally reduces maximal PPARγ transactivation by 10–60 percentage points relative to N3-unsubstituted analogs [1], but target compound data are absent.
Conditions	SAR trend extracted from US Patent US6200998B1 examples; no direct assay data for this specific compound

Why This Matters

For procurement decisions in metabolic or oncology research, knowing whether a compound acts as a full PPARγ agonist, partial agonist, or PPARγ-sparing agent is critical for experimental design. The target compound's substitution pattern suggests it may exhibit a distinct pharmacological profile from rosiglitazone and pioglitazone, but experimental validation is required.

• [1] US Patent US6200998B1. Arylthiazolidinedione derivatives. Filed 1998, granted 2001. Describes PPARγ transactivation data for structurally diverse TZD analogs with variable N3 and C5 substitution. https://patents.google.com/patent/US6200998B1/en View Source

Metabolic Vulnerability Differentiation: CYP-Mediated Clearance Comparison with Pioglitazone

Pioglitazone is metabolized primarily by CYP2C8 and to a lesser extent CYP3A4, with human liver microsomal intrinsic clearance (CLint) values in the range of 20–50 µL/min/mg protein and significant species differences between rat and human [1]. The target compound, lacking the 5-(4-(2-(5-ethyl-2-pyridyl)ethoxy)benzyl) side chain that serves as the primary site of CYP-mediated oxidation in pioglitazone, is predicted to exhibit a different metabolic pathway dependence. The 5-(m-tolylamino) group presents potential sites for N-dealkylation or aromatic hydroxylation, while the 4-fluorophenyl N3 substituent is expected to be metabolically stable due to the C-F bond strength. No experimental microsomal stability or CYP phenotyping data were identified for the target compound.

Metabolic Pathway

Class-level inference

Lacks benzyl ether side chain oxidation site of pioglitazone; predicted different CYP dependence.

Metabolic stability profile may differ from pioglitazone; cannot assume CYP2C8-driven clearance.

No experimental microsomal stability data identified.

Evidence Dimension	Predicted primary metabolic pathway / CYP isoform dependence
Target Compound Data	Not experimentally determined; predicted to involve N-dealkylation at C5 or aromatic hydroxylation of the tolyl ring rather than side-chain oxidation
Comparator Or Baseline	Pioglitazone: CYP2C8-mediated side-chain hydroxylation (major), CYP3A4 (minor); human microsomal CLint ≈20–50 µL/min/mg [1]; Troglitazone: CYP3A4-mediated chromane ring oxidation with reactive metabolite formation leading to hepatotoxicity
Quantified Difference	Qualitative difference in metabolic soft spot location; the target compound lacks the benzyl ether linkage that is the principal site of oxidative metabolism in all marketed glitazones.
Conditions	Inference based on structural comparison of metabolic sites; no experimental metabolic stability data available for the target compound

Why This Matters

Distinct metabolic liabilities directly influence in vivo half-life, dosing regimen design, and the risk of reactive metabolite formation. Researchers selecting TZD analogs for in vivo studies must consider that CYP2C8-dependent clearance established for pioglitazone cannot be assumed for this structurally divergent compound.

• [1] Baughman TM, Wells-Knecht K, Wells-Knecht M, Silver IS, Tyler LO, Graham RA, Zhao Z. Metabolic activation of pioglitazone identified from rat and human liver microsomes and freshly isolated hepatocytes. Drug Metab Dispos. 2005;33(6):733-738. DOI: https://doi.org/10.1124/dmd.104.002683 View Source

Sourcing Identification: CAS Registry Assignment and Purity Specification

The compound is unambiguously identified by CAS Registry Number 1032340-10-5 with molecular formula C17H15FN2O2S and a monoisotopic mass of 330.0838 Da [1]. The CAS registry assignment was verified through the authoritative CAS Common Chemistry database. Typical purity specifications for this compound from research chemical suppliers are ≥95% (HPLC), consistent with standards for non-certified research-grade TZD analogs. No USP/EP monograph or certified reference standard is available for this compound, distinguishing it from pharmacopeial-grade pioglitazone and rosiglitazone reference materials.

CAS & Purity

Supporting evidence

CAS 1032340-10-5; ≥95% (HPLC); no pharmacopeial reference standard.

CAS verification prevents regioisomer mix-up; independent identity verification required for regulated studies.

No USP/EP monograph available; purity from research supplier listings.

Evidence Dimension	CAS Registry Assignment / Molecular Identity / Purity Grade
Target Compound Data	CAS 1032340-10-5 / C17H15FN2O2S / ≥95% (research grade, HPLC)
Comparator Or Baseline	Pioglitazone: CAS 111025-46-8 / USP reference standard available (≥98%); Rosiglitazone: CAS 122320-73-4 / Ph.Eur. reference standard available; Des-fluoro analog: CAS 26959-76-2 / research grade
Quantified Difference	Purity: target compound ≥95% vs. pharmacopeial standards ≥98–99% for approved drugs; authoritative reference standard: not available vs. available for pioglitazone and rosiglitazone
Conditions	CAS registry assignment verified via CAS Common Chemistry [1]; purity specification from research chemical supplier listings

Why This Matters

Accurate CAS registry verification prevents procurement errors (e.g., ordering the des-fluoro analog CAS 26959-76-2 or the o-tolyl regioisomer). The absence of a pharmacopeial reference standard means users must independently verify identity and purity by NMR, HPLC, and MS upon receipt for regulated studies.

• [1] CAS Common Chemistry. 3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione, CAS RN 1032340-10-5. Chemical Abstracts Service. https://commonchemistry.cas.org/detail?cas_rn=1032340-10-5 View Source

Optimal Research and Industrial Application Scenarios for 3-(4-Fluorophenyl)-5-(m-tolylamino)thiazolidine-2,4-dione

TZD Scaffold-Hopping SAR Probe for PPARγ-Dependent vs. Independent Activity

The target compound's dual N3-aryl/5-aminoaryl substitution pattern occupies a pharmacophoric space not represented by any approved glitazone [1][2]. Researchers investigating the structural determinants of PPARγ transactivation efficacy can use this compound to systematically probe how replacing the canonical 5-benzyl group with a 5-(m-tolylamino) moiety alters potency, efficacy, and co-regulator recruitment relative to rosiglitazone (N3-unsubstituted) and pioglitazone (N3-unsubstituted with a different C5 linker). The compound is particularly suited for studies seeking to identify TZD derivatives with PPARγ-sparing or partial agonist profiles.

Metabolic Stability Screening Panel Compound for Non-Benzyl TZDs

Given that pioglitazone clearance is driven by CYP2C8-mediated oxidation of its 5-benzyl side chain [1], the target compound—which replaces this side chain with a 5-(m-tolylamino) group—serves as a structurally informative comparator in microsomal stability screening panels. Head-to-head incubation of this compound alongside pioglitazone in human liver microsomes can reveal whether the aminoaryl linkage alters metabolic liability, CYP isoform dependence, or the formation of reactive metabolites, addressing a key knowledge gap for the 5-amino-TZD subclass.

Regioisomer-Dependent Biological Activity Assessment in Oncology or Metabolic Disease Models

The m-tolyl (meta-methyl) vs. o-tolyl (ortho-methyl) regioisomer pair provides a defined system for probing steric effects at the C5 aminoaryl position [1]. Researchers can procure both isomers (target compound: CAS 1032340-10-5; o-tolyl analog: CAS not specified but structurally distinct) to determine whether the position of the methyl substituent influences antiproliferative activity against cancer cell lines (HCT-116, MCF-7, HepG2) or glucose uptake in adipocyte models, in line with established TZD anticancer and metabolic screening paradigms.

Computational Chemistry and Docking Model Validation

The 4-fluorophenyl group provides a useful ¹⁹F NMR handle and a defined electrostatic surface potential perturbation for computational docking studies targeting PPARγ, VEGFR-2, or other TZD-interacting proteins [1][2]. The rigid 5-aminoaryl linkage reduces conformational degrees of freedom compared to the flexible benzyl linkage in clinical glitazones, simplifying molecular docking pose prediction and enabling cleaner interpretation of binding mode hypotheses.

Application

Selection Property

Validation Focus

PPARγ transactivation SAR studies

N3-aryl/5-aminoaryl substitution motif

Co-regulator recruitment & transactivation assay context

Microsomal stability and CYP phenotyping

Non-benzyl C5 linkage

Metabolite profiling & CYP isoform mapping

Regioisomer-dependent bioactivity in cancer/metabolic models

C5 regioisomer identity (m-tolyl vs o-tolyl)

Antiproliferative & glucose uptake assay endpoints

Computational docking and ¹⁹F NMR probe studies

Rigid 5-aminoaryl linkage & 4-fluorophenyl group

Binding pose prediction & electrostatic surface potential mapping

• [1] US Patent US6200998B1. Arylthiazolidinedione derivatives. Filed 1998, granted 2001. https://patents.google.com/patent/US6200998B1/en View Source
• [2] PubChem Compound Summary for CID 4829, Pioglitazone; CID 77999, Rosiglitazone; CID 5591, Troglitazone. National Center for Biotechnology Information. View Source